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Compound of Interest

Compound Name: 7-Hydroxy-DPAT hydrobromide

CAS No.: 159795-63-8

Cat. No.: B064236

Get Quote

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 7-Hydroxy-DPAT hydrobromide, a potent and selective dopamine D3 receptor

agonist. Adherence to these guidelines is essential to ensure the safety of laboratory personnel

and the integrity of experimental outcomes. This compound is intended for research use only.

[1][2]

Chemical and Physical Properties
A summary of the key quantitative data for 7-Hydroxy-DPAT hydrobromide is presented

below. This information is crucial for proper handling, storage, and preparation of solutions.
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Property Value Source

CAS Number 76135-30-3 [1][3]

Molecular Formula C₁₆H₂₅NO • HBr [1][3]

Molecular Weight 328.3 g/mol [1][4]

Purity ≥95% - ≥99% (batch specific) [1][3]

Formulation Crystalline solid [3]

Storage -20°C (long term), desiccated [3][4]

Solubility Soluble in DMSO [3][4]

Personal Protective Equipment (PPE) Protocol
Due to its potent biological activity, direct contact with 7-Hydroxy-DPAT hydrobromide must

be strictly avoided. The primary routes of exposure are inhalation of the powdered form and

skin or eye contact.[5] A multi-layered approach to PPE is mandatory.

Required PPE for Handling 7-Hydroxy-DPAT
Hydrobromide
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PPE Category Specification
Rationale and Best
Practices

Hand Protection
Double-gloving with nitrile

gloves.

Provides robust protection

against incidental contact.

Change the outer glove

immediately upon

contamination. Never reuse

disposable gloves.

Eye & Face Protection

ANSI Z87.1-compliant safety

goggles. A face shield is

required when handling larger

quantities or when there is a

splash risk.[6]

Protects sensitive mucous

membranes from airborne

powder and splashes.[7]

Respiratory Protection

Work within a certified

chemical fume hood or Class II

Biosafety Cabinet. If not

feasible, a NIOSH-approved

N95 or higher-level respirator

is required.[5][7]

Engineering controls are the

primary defense against

inhaling the potent powder.

Respirators provide a

necessary barrier if

engineering controls are

unavailable.[6]

Body Protection

A fully-buttoned laboratory

coat. For significant quantities,

a chemical-resistant apron or

disposable coveralls (e.g.,

Tyvek) should be worn over

regular lab attire.[7]

Prevents contamination of

personal clothing and skin.

Clothing should cover the

entire body.[6][7]

Foot Protection
Closed-toe, closed-heel,

chemical-resistant shoes.

Protects feet from spills and

dropped lab equipment.

Operational and Disposal Plans
A systematic workflow is critical to minimize risk. The following protocols provide step-by-step

guidance for the handling and disposal of 7-Hydroxy-DPAT hydrobromide.
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Experimental Protocol: Safe Handling Workflow
Preparation and Pre-Handling:

Designate a specific area for handling the compound, preferably within a chemical fume

hood.

Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) and PPE

before retrieving the compound from storage.

Ensure the analytical balance is inside a fume hood or equipped with a draft shield.

Weighing the Compound:

Don the full required PPE as specified in the table above.

Carefully open the container inside the fume hood to avoid generating airborne dust.

Use a clean spatula to transfer the desired amount of the crystalline solid to a weigh boat.

Close the primary container securely immediately after weighing.

Solubilization:

Place the weigh boat containing the compound into a secondary container (e.g., a beaker

or flask).

Add the desired solvent (e.g., DMSO) slowly and carefully to the compound to avoid

splashing.

Gently swirl or vortex the solution until the compound is fully dissolved.

Post-Handling and Decontamination:

Wipe down the spatula, work surface, and any equipment with an appropriate cleaning

solvent (e.g., 70% ethanol) to decontaminate.

Dispose of all contaminated disposable materials as hazardous waste.
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Disposal Plan
Solid Waste: All disposable items that have come into contact with 7-Hydroxy-DPAT
hydrobromide (e.g., gloves, weigh boats, pipette tips, paper towels) must be collected in a

dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions or contaminated solvents should be collected in a sealed,

properly labeled hazardous liquid waste container. Do not pour this chemical waste down the

drain.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

Emergency Procedures
Incident Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Spill

Evacuate the immediate area. If the spill is

large, contact your institution's EHS department.

For small spills, cover with an absorbent

material, carefully sweep it into a hazardous

waste container, and decontaminate the area.

Do not create dust.
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Visual Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling 7-Hydroxy-DPAT
hydrobromide, from initial preparation to final disposal.
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Caption: Safe handling workflow for 7-Hydroxy-DPAT hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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